Cas no 1806656-31-4 (4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid
• CAS No: 1806656-31-4
• MF: C₁₁H₁₁ClO₄S
• MW: 274.720641374588
• CID: 4940335
• Update Time: 2025-10-05

4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid

• Inchi： 1S/C11H11ClO4S/c12-5-8(13)3-6-1-2-7(4-9(6)17)10(14)11(15)16/h1-2,4,10,14,17H,3,5H2,(H,15,16)
• InChI Key： DHWPXYXAQKDKOM-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1S)C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 274.0066577 g/mol
• Monoisotopic Mass: 274.0066577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.72
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid

Comprehensive Overview of 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid (CAS No. 1806656-31-4)

4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid (CAS No. 1806656-31-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique chloro and mercapto functional groups, plays a pivotal role in the synthesis of advanced pharmaceutical intermediates. Its molecular structure, which includes a mandelic acid backbone, makes it a valuable building block for developing novel therapeutic agents, particularly in the realm of enzyme inhibition and metabolic pathway modulation.

In recent years, the demand for 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its ability to act as a precursor for sulfur-containing compounds, which are increasingly recognized for their bioactivity and therapeutic potential. The compound's reactive sites—such as the chloro and carbonyl groups—enable versatile chemical transformations, making it a favorite among synthetic chemists.

One of the most frequently asked questions about CAS No. 1806656-31-4 revolves around its stability and solubility. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability under controlled conditions ensures reliable performance in synthetic applications, a feature highly valued by pharmaceutical manufacturers.

The growing interest in sustainable chemistry has also put 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid in the spotlight. With the rise of green synthesis methodologies, researchers are exploring eco-friendly routes to produce this compound without compromising yield or purity. This aligns with the broader industry trend toward reducing environmental impact while maintaining high standards of chemical efficacy.

Another hot topic linked to this compound is its potential role in personalized medicine. As the pharmaceutical industry shifts toward tailored therapies, the need for versatile intermediates like CAS No. 1806656-31-4 is expected to grow. Its modular structure allows for customization, enabling the development of targeted drugs with fewer side effects—a key concern for modern healthcare.

From a commercial perspective, 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid is often discussed in the context of supply chain resilience. The COVID-19 pandemic highlighted the importance of reliable access to critical chemical building blocks, and this compound is no exception. Manufacturers are now prioritizing local sourcing and diversified production to mitigate risks associated with global supply disruptions.

In summary, 4-(3-Chloro-2-oxopropyl)-3-mercaptomandelic acid (CAS No. 1806656-31-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique chemical properties, combined with its relevance to contemporary scientific and industrial trends, make it a subject of ongoing interest and innovation. Whether you're a researcher exploring new drug candidates or a manufacturer optimizing synthetic pathways, this compound offers promising opportunities for advancement.